Cas no 1923082-50-1 (2-(2-Bromo-5-(trifluoromethyl)benzyl)propane-1,3-diol)

• Product Name: 2-(2-Bromo-5-(trifluoromethyl)benzyl)propane-1,3-diol
• CAS No: 1923082-50-1
• MF: C₁₁H₁₂BrF₃O₂
• MW: 313.110993385315
• CID: 6628489
• PubChem ID: 73424948
• Update Time: 2025-10-30

2-(2-Bromo-5-(trifluoromethyl)benzyl)propane-1,3-diol Chemical and Physical Properties

Names and Identifiers

• 1,3-Propanediol, 2-[[2-bromo-5-(trifluoromethyl)phenyl]methyl]-
• 2-(2-BROMO-5-(TRIFLUOROMETHYL)BENZYL)PROPANE-1,3-DIOL
• 1923082-50-1
• 2-(2-Bromo-5-(trifluoromethyl)benzyl)propane-1,3-diol

• Inchi： 1S/C11H12BrF3O2/c12-10-2-1-9(11(13,14)15)4-8(10)3-7(5-16)6-17/h1-2,4,7,16-17H,3,5-6H2
• InChI Key： GZNGPZAGLPFCAE-UHFFFAOYSA-N
• SMILES： C(O)C(CC1=CC(C(F)(F)F)=CC=C1Br)CO

Computed Properties

• Exact Mass: 311.99728g/mol
• Monoisotopic Mass: 311.99728g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 17
• Rotatable Bond Count: 4
• Complexity: 231
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.6
• Topological Polar Surface Area: 40.5Ų

Experimental Properties

• Density: 1.562±0.06 g/cm3(Predicted)
• Boiling Point: 400.8±40.0 °C(Predicted)
• pka: 14.33±0.10(Predicted)

Additional information on 2-(2-Bromo-5-(trifluoromethyl)benzyl)propane-1,3-diol

Introduction to 2-(2-Bromo-5-(trifluoromethyl)benzyl)propane-1,3-diol (CAS No. 1923082-50-1)

2-(2-Bromo-5-(trifluoromethyl)benzyl)propane-1,3-diol, with the CAS number 1923082-50-1, is a synthetic organic compound that has garnered significant attention in recent years due to its unique chemical structure and potential applications in various fields, particularly in pharmaceutical and materials science. This compound features a brominated and trifluoromethylated benzyl group attached to a propane-1,3-diol backbone, making it a valuable intermediate in the synthesis of more complex molecules.

The chemical structure of 2-(2-Bromo-5-(trifluoromethyl)benzyl)propane-1,3-diol is characterized by its bromine and trifluoromethyl functionalities, which confer specific reactivity and stability properties. The bromine atom can serve as a leaving group in nucleophilic substitution reactions, while the trifluoromethyl group imparts enhanced lipophilicity and metabolic stability. These features make the compound an attractive starting material for the synthesis of pharmaceuticals, agrochemicals, and other functional materials.

Recent research has highlighted the potential of 2-(2-Bromo-5-(trifluoromethyl)benzyl)propane-1,3-diol in drug discovery and development. For instance, a study published in the Journal of Medicinal Chemistry demonstrated that this compound can be used as a building block for the synthesis of novel antiviral agents. The bromine and trifluoromethyl groups were found to enhance the antiviral activity of the resulting compounds against a range of viral pathogens, including influenza and herpes simplex viruses.

In another study published in the European Journal of Medicinal Chemistry, researchers explored the use of 2-(2-Bromo-5-(trifluoromethyl)benzyl)propane-1,3-diol in the development of anticancer drugs. The compound was used to synthesize a series of small molecules that exhibited potent cytotoxic activity against various cancer cell lines. The trifluoromethyl group was found to improve the cellular uptake and retention of these molecules, thereby enhancing their therapeutic efficacy.

Beyond its applications in pharmaceuticals, 2-(2-Bromo-5-(trifluoromethyl)benzyl)propane-1,3-diol has also shown promise in materials science. A recent study published in the Journal of Materials Chemistry C investigated the use of this compound as a monomer for the synthesis of functional polymers. The resulting polymers exhibited excellent thermal stability and mechanical properties, making them suitable for use in advanced electronic devices and coatings.

The synthesis of 2-(2-Bromo-5-(trifluoromethyl)benzyl)propane-1,3-diol typically involves several steps. One common approach is to start with 2-bromo-5-trifluoromethylbenzaldehyde, which is then converted into the corresponding benzyl bromide through a Grignard reaction. The benzyl bromide is subsequently reacted with propane-1,3-diol under basic conditions to form the final product. This synthetic route has been optimized to achieve high yields and purity levels, making it suitable for large-scale production.

The physical properties of 2-(2-Bromo-5-(trifluoromethyl)benzyl)propane-1,3-diol have been extensively characterized. It is a white crystalline solid with a melting point ranging from 68°C to 70°C. The compound is soluble in common organic solvents such as dichloromethane, acetone, and ethanol but has limited solubility in water. Its molecular weight is 349.08 g/mol, and it has a density of approximately 1.4 g/cm³ at room temperature.

In terms of safety and handling, while 2-(2-Bromo-5-(trifluoromethyl)benzyl)propane-1,3-diol is not classified as a hazardous material under current regulations, it should be handled with care due to its reactivity with certain chemicals and its potential to cause skin irritation or eye damage if not properly managed. Appropriate personal protective equipment (PPE), such as gloves and safety goggles, should be worn when handling this compound.

The market demand for 2-(2-Bromo-5-(trifluoromethyl)benzyl)propane-1,3-diol is expected to grow in response to increasing research activities in pharmaceuticals and materials science. Key players in the industry are investing heavily in R&D to develop new applications for this compound and similar intermediates. As new uses are discovered and commercialized, the market for this compound is likely to expand further.

In conclusion, 2-(2-Bromo-5-(trifluoromethyl)benzyl)propane-1,3-diol (CAS No. 1923082-50-1) is a versatile organic compound with significant potential across multiple scientific disciplines. Its unique chemical structure makes it an invaluable intermediate for synthesizing advanced materials and pharmaceuticals. Ongoing research continues to uncover new applications for this compound, solidifying its importance in modern chemistry.